Cas no 2092826-44-1 (2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide
• CAS No: 2092826-44-1
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5248493
• Update Time: 2025-08-04

2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 2-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• 2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide

• Inchi： 1S/C10H16N4O/c1-14-7-8(6-13-14)5-10(9(11)15)3-2-4-12-10/h6-7,12H,2-5H2,1H3,(H2,11,15)
• InChI Key： CFDNFWMKTPMBCZ-UHFFFAOYSA-N
• SMILES： N1CCCC1(CC1=CN(C)N=C1)C(N)=O

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide

Compound CAS No. 2092826-44-1: 2-(1-Methyl-1H-Pyrazol-4-yl)Methylpyrrolidine-2-Carboxamide

The compound with CAS No. 2092826-44-1, known as 2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a pyrrolidine backbone, making it a valuable subject for both academic research and industrial applications.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural component of this compound. The presence of the methyl group at position 1 of the pyrazole ring introduces steric and electronic effects that influence the compound's reactivity and stability. The pyrrolidine moiety, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are crucial for its interactions in biological systems.

Recent studies have highlighted the importance of methylpyrrolidine derivatives in drug discovery. For instance, researchers have demonstrated that such compounds can exhibit potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. The carboxamide group in this compound further enhances its bioavailability and ability to penetrate cellular membranes, making it a promising candidate for therapeutic applications.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent functionalization to introduce the methyl and carboxamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity.

From an analytical perspective, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided insights into its molecular structure, confirming the presence of all functional groups and their relative positions within the molecule. Additionally, thermal analysis has revealed its stability under various conditions, which is critical for its storage and handling.

In terms of applications, methylpyrrolidine derivatives like this compound are being explored for their potential in medicinal chemistry. For example, they have shown promise as inhibitors of histone deacetylases (HDACs), which are enzymes implicated in cancer progression. Furthermore, their ability to modulate ion channels makes them candidates for treating neurological disorders such as epilepsy and chronic pain.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed how it interacts with target proteins at the atomic level, providing valuable insights into its mechanism of action. Such studies are essential for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No. 2092826-44-1, or 2-(1-methyl-1H-pyrazol-4-yl)methylpyrrolidine-2-carboxamide, represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure, coupled with cutting-edge research findings, underscores its potential to contribute to groundbreaking innovations in these fields.